Cas no 1628029-03-7 (UV-Tracer azide NHS ester)
UV-Tracer azide NHS ester Chemical and Physical Properties
Names and Identifiers
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- UV-Tracer azide NHS ester
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- Inchi: 1S/C31H39N5O10/c32-35-34-13-1-15-45-27-8-4-25(5-9-27)31(40)24-2-6-26(7-3-24)33-14-17-42-19-21-44-23-22-43-20-18-41-16-12-30(39)46-36-28(37)10-11-29(36)38/h2-9,33H,1,10-23H2
- InChI Key: HRJSCOWKXVSKBF-UHFFFAOYSA-N
- SMILES: C(C1C=CC(OCCCN=[N+]=[N-])=CC=1)(C1C=CC(NCCOCCOCCOCCOCCC(=O)ON2C(CCC2=O)=O)=CC=1)=O
UV-Tracer azide NHS ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI AN KANG FU NUO Biotechnology Co., Ltd. | BUV-3-25mg |
UV-Tracer azide NHS ester |
1628029-03-7 | >95.00% | 25mg |
¥4300.0 | 2023-09-19 | |
| XI AN KANG FU NUO Biotechnology Co., Ltd. | BUV-3-10mg |
UV-Tracer azide NHS ester |
1628029-03-7 | >95.00% | 10mg |
¥3000.0 | 2023-09-19 | |
| XI AN KANG FU NUO Biotechnology Co., Ltd. | BUV-3-5mg |
UV-Tracer azide NHS ester |
1628029-03-7 | >95.00% | 5mg |
¥2100.0 | 2023-09-19 |
UV-Tracer azide NHS ester Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on UV-Tracer azide NHS ester
UV-Tracer Azide NHS Ester: A Versatile Tool for Bioconjugation and Imaging
UV-Tracer azide NHS ester (CAS No. 1628029-03-7) is a powerful reagent in the field of bioconjugation and imaging. This compound, characterized by its unique chemical structure, offers researchers a robust tool for labeling and tracking biomolecules with high precision and efficiency. The NHS ester functional group allows for facile conjugation to primary amines, making it an ideal choice for modifying proteins, peptides, and other amine-containing biomolecules. The azide moiety, on the other hand, provides a handle for further click chemistry reactions, enabling the attachment of various functional groups or fluorophores.
The UV-Tracer azide NHS ester has gained significant attention in recent years due to its broad applications in both academic research and pharmaceutical development. One of the key advantages of this reagent is its ability to facilitate the study of protein-protein interactions and protein localization within cells. By conjugating the UV-Tracer azide NHS ester to a protein of interest, researchers can track its movement and interactions using fluorescence microscopy or other imaging techniques. This is particularly useful in understanding the dynamic processes that occur within living cells.
In addition to its utility in imaging, the UV-Tracer azide NHS ester has also been employed in drug discovery and development. The ability to label and track small molecules or drug candidates can provide valuable insights into their pharmacokinetics and pharmacodynamics. For instance, recent studies have utilized this reagent to investigate the cellular uptake and distribution of potential therapeutic agents. By conjugating the UV-Tracer azide NHS ester to these molecules, researchers can visualize their behavior within cells, helping to optimize their properties for therapeutic applications.
The chemical structure of CAS No. 1628029-03-7 is designed to ensure high reactivity and stability. The NHS ester group reacts efficiently with primary amines under mild conditions, forming a stable amide bond. This reaction is highly selective and can be performed in aqueous solutions, making it compatible with biological systems. The azide group, which is part of the click chemistry toolkit, can be readily converted into various functional groups through copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions or strain-promoted azide-alkyne cycloaddition (SPAAC) reactions. These reactions are known for their high efficiency and orthogonality, allowing for the sequential modification of biomolecules without interference from other functional groups.
The versatility of the UV-Tracer azide NHS ester has been demonstrated in numerous studies. For example, a recent publication in the Journal of Biological Chemistry highlighted its use in mapping protein-protein interaction networks within cells. By labeling multiple proteins with different fluorophores attached via the azide group, researchers were able to visualize complex interaction patterns with high spatial resolution. This approach has opened new avenues for understanding cellular signaling pathways and disease mechanisms.
In another study published in Nature Communications, the UV-Tracer azide NHS ester was used to develop a novel method for monitoring drug delivery in vivo. By conjugating the reagent to nanoparticles loaded with therapeutic agents, researchers were able to track the nanoparticles' biodistribution and release kinetics using non-invasive imaging techniques such as fluorescence lifetime imaging microscopy (FLIM). This method has significant implications for optimizing drug delivery systems and improving treatment outcomes.
The safety profile of the UV-Tracer azide NHS ester is another important consideration for its widespread use in research and development. The compound is generally considered safe when handled under standard laboratory conditions, but appropriate precautions should always be taken to ensure user safety. Researchers should follow established guidelines for handling chemical reagents and consult relevant safety data sheets (SDS) for specific information.
In conclusion, the UV-Tracer azide NHS ester (CAS No. 1628029-03-7) is a highly versatile reagent that offers numerous advantages for bioconjugation and imaging applications. Its unique chemical properties make it an invaluable tool for studying protein interactions, drug delivery, and other biological processes at the molecular level. As research continues to advance in these areas, the demand for such reagents is likely to grow, further solidifying the importance of compounds like the UV-Tracer azide NHS ester.
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